1-Hydroxy-4-bromo-5-aminoisoquinoline

• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol
• IUPAC Name: 5-amino-4-bromo-2H-isoquinolin-1-one
• InChI: InChI=1S/C9H7BrN2O/c10-6-4-12-9(13)5-2-1-3-7(11)8(5)6/h1-4H,11H2,(H,12,13)
• InChI Key: QEKIXYLKAHZGBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)N)C(=CNC2=O)Br

Description

1-Hydroxy-4-bromo-5-aminoisoquinoline is a synthetically accessible isoquinoline derivative designed for research and development applications, particularly in medicinal chemistry and anticancer drug discovery. The strategic incorporation of bromine and amino groups on the isoquinoline core makes it a valuable intermediate for further synthetic modification, such as in palladium-catalyzed cross-coupling reactions, to create more complex molecules for biological evaluation . The aminoisoquinoline structural motif is recognized as a key component in a variety of compounds with significant biological activity . While specific mechanistic data for this compound is not yet available, closely related aminoisoquinoline derivatives have been investigated as potential inhibitors of enzymes like poly (ADP-ribose) polymerase-1 (PARP-1), a well-known target in cancer research . Furthermore, structural analogs, such as phenylaminoisoquinolinequinones, have demonstrated notable antiproliferative activity against human cancer cell lines, suggesting that this compound could serve as a promising precursor for developing new therapeutic agents . Researchers can utilize this building block to explore structure-activity relationships (SAR) and refine the properties of lead compounds. This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Patterns and Functional Group Effects

The reactivity and applications of isoquinoline derivatives depend heavily on substituent positions and electronic effects. Below is a comparison with key analogs:

Compound Name	Substituents (Positions)	Key Functional Groups	Molecular Weight	Notable Properties/Applications
1-Hydroxy-4-bromo-5-aminoisoquinoline	-OH (1), -Br (4), -NH₂ (5)	Hydroxyl, Bromo, Amino	~265.08*	Potential pharmaceutical ligand (inference)
4-Bromo-1-chloro-5-methoxyisoquinoline	-Cl (1), -Br (4), -OMe (5)	Chloro, Bromo, Methoxy	272.53	Halogenated building block
5-Bromoisoquinoline	-Br (5)	Bromo	198.02	Intermediate for cross-coupling
1-(4-Bromoindolin-1-yl)isoquinoline	-Br (indolinyl), fused isoquinoline	Bromo, Indoline-isoquinoline	~353.25*	Photochemical synthesis; heteroarylation

*Calculated based on molecular formulas.

Key Observations :

• Electronic Effects: The hydroxyl and amino groups in the target compound enhance hydrogen-bonding capacity and nucleophilicity compared to methoxy or chloro analogs, which are electron-donating or mildly electron-withdrawing .
• Synthetic Utility: Bromo at position 4 (as in the target compound and 4-Bromo-1-chloro-5-methoxyisoquinoline) enables regioselective cross-coupling reactions, whereas bromo at position 5 (e.g., 5-Bromoisoquinoline) is more suited for electrophilic aromatic substitutions .

Physicochemical Properties

• Solubility: The hydroxyl and amino groups in the target compound improve aqueous solubility compared to halogenated analogs like 4-Bromo-1-chloro-5-methoxyisoquinoline, which is more lipophilic .
• Spectroscopic Data: ¹H NMR: For 5-Bromoisoquinoline, aromatic protons resonate at δ 7.62–9.37 (DMSO-d₆) . The target compound’s spectrum would show additional downfield shifts for -OH and -NH₂ protons. IR: Expected O-H (~3200 cm⁻¹) and N-H (~3400 cm⁻¹) stretches, absent in chloro/methoxy analogs .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-Hydroxy-4-bromo-5-aminoisoquinoline, considering yield and purity?

• Methodological Answer : The synthesis typically involves bromination and hydroxylation steps on an isoquinoline backbone. For bromination, selective electrophilic substitution at the 4-position can be achieved using reagents like N-bromosuccinimide (NBS) under controlled conditions (e.g., DMF at 0–5°C). Hydroxylation at the 1-position may require oxidation of a precursor using hydrogen peroxide or meta-chloroperbenzoic acid (mCPBA). Purification via column chromatography (silica gel, eluent: CH₂Cl₂/MeOH gradient) is critical to isolate the product. Yield optimization can be monitored via TLC and HPLC analysis, with purity validated by melting point consistency (83–87°C range observed in analogous brominated isoquinolines) .

Q. What spectroscopic and crystallographic methods are recommended for characterizing 1-Hydroxy-4-bromo-5-aminoisoquinoline?

• Methodological Answer :

• NMR : ¹H/¹³C NMR in DMSO-d₆ to resolve hydroxy and amino protons. Coupling patterns (e.g., aromatic protons) confirm substitution positions.
• Mass Spectrometry : High-resolution ESI-MS to verify molecular ion [M+H]⁺ (expected m/z ~253–255 for C₁₀H₈BrN₂O).
• X-ray Diffraction : Single-crystal X-ray analysis with SHELXL refinement (SHELX-97 or newer) for unambiguous structural confirmation. SHELX’s robustness in handling bromine’s heavy-atom effects ensures accurate bond-length and angle determination .

Advanced Research Questions

Q. How can researchers resolve contradictions between spectroscopic data and crystallographic results for this compound?

• Methodological Answer : Discrepancies (e.g., unexpected NMR shifts vs. crystallographic bond angles) require cross-validation:

Re-examine sample purity (HPLC, >98%) to rule out impurities.

Perform DFT calculations (e.g., Gaussian) to predict NMR chemical shifts and compare with experimental data.

Validate crystallographic data via R-factor analysis (target < 0.05) and check for twinning or disorder using SHELXL’s validation tools .

Replicate synthesis to confirm reproducibility .

Q. How should researchers design experiments to study structure-activity relationships (SAR) in derivatives of this compound?

• Methodological Answer :

• Substituent Variation : Synthesize analogs with modified bromine, hydroxy, or amino groups (e.g., 4-fluoro or 5-nitro substitutions) using methods from analogous isoquinoline systems .
• Biological Assays : Test derivatives against target enzymes (e.g., kinase inhibition assays) with IC₅₀ determination. Include positive/negative controls (e.g., staurosporine for kinases).
• Computational Modeling : Dock derivatives into protein active sites (AutoDock Vina) to correlate substituent effects with binding affinity .

Q. What are the best practices for ensuring reproducibility in the synthesis of 1-Hydroxy-4-bromo-5-aminoisoquinoline?

• Methodological Answer :

• Protocol Standardization : Document reaction conditions (temperature, solvent ratios, stirring time) meticulously.
• Quality Control : Use in-process controls (TLC at 30/60/120 min) and final purity assessment via HPLC (≥95% purity threshold).
• Reference Standards : Compare with certified reference materials (CRMs) for brominated heterocycles, adhering to ICH guidelines for analytical validation .

Q. How should researchers approach the synthesis of analogs with varying substituents while maintaining the isoquinoline core?

• Methodological Answer :

• Directed Metalation : Use LDA (lithium diisopropylamide) at −78°C to deprotonate specific positions for functionalization.
• Cross-Coupling : Suzuki-Miyaura reactions with aryl boronic acids to introduce aryl groups at the 4-bromo position.
• Protection/Deprotection : Protect the 1-hydroxy group with TBSCl (tert-butyldimethylsilyl chloride) before introducing amino modifications, followed by TBAF (tetrabutylammonium fluoride) deprotection .